5-Hydroxymethyl-2-(3-methyl-butyryl)-pyridine

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 1-[5-(hydroxymethyl)pyridin-2-yl]-3-methylbutan-1-one
• InChI: InChI=1S/C11H15NO2/c1-8(2)5-11(14)10-4-3-9(7-13)6-12-10/h3-4,6,8,13H,5,7H2,1-2H3
• InChI Key: DCPCSHDNCZDOLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=NC=C(C=C1)CO

Description

5-Hydroxymethyl-2-(3-methyl-butyryl)-pyridine is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add tetrabutylammonium fluoride (5.853 mL, 5.853 mmol, 1M solution in THF) to a solution of 5-(tert-butyldimethylsilyloxymethyl)-2-(3-methyl-butyryl)-pyridine (900 mg, 2.927 mmol) in anhydrous THF (30 mL) at 0° C. and stir at this temperature for 2 h. Concentrate the solvent in vacuo and purify the crude mixture by chromatography on silica gel eluting with hexane and hexane/EtOAc (3:2) to provide the desired intermediate (478 mg, 84%). MS (ES+) m/z: 194 (M+H)+.